Cas no 7569-36-0 (Sulfone, butyl p-tolyl)

Sulfone, butyl p-tolyl structure
Sulfone, butyl p-tolyl structure
Product name:Sulfone, butyl p-tolyl
CAS No:7569-36-0
MF:C11H16O2S
MW:212.308542251587
CID:981970
PubChem ID:146044

Sulfone, butyl p-tolyl Chemical and Physical Properties

Names and Identifiers

    • Sulfone, butyl p-tolyl
    • 1-butylsulfonyl-4-methylbenzene
    • DTXSID40226601
    • SCHEMBL3013104
    • 7569-36-0
    • AKOS024324658
    • Butyl p-tolyl sulfone
    • Inchi: InChI=1S/C11H16O2S/c1-3-4-9-14(12,13)11-7-5-10(2)6-8-11/h5-8H,3-4,9H2,1-2H3
    • InChI Key: GQNSNCZNXFDRRL-UHFFFAOYSA-N
    • SMILES: CCCCS(=O)(=O)C1=CC=C(C=C1)C

Computed Properties

  • Exact Mass: 212.08718
  • Monoisotopic Mass: 212.08710092g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Surface Charge: 0
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • PSA: 34.14

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